Cas no 2229417-36-9 (4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol)

• Product Name: 4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol
• CAS No: 2229417-36-9
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 6452927
• PubChem ID: 165661090
• Update Time: 2025-10-21

4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol
• 2229417-36-9
• EN300-1947797

• Inchi： 1S/C10H12F3NO2/c1-16-8-4-6(2-3-7(8)15)5-9(14)10(11,12)13/h2-4,9,15H,5,14H2,1H3
• InChI Key： RFIAPLYRCYENFQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)OC)O)N)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol

Comprehensive Overview of 4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol (CAS No. 2229417-36-9)

4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol (CAS No. 2229417-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a trifluoromethyl group, which is known to enhance metabolic stability and bioavailability, making it a valuable building block in drug discovery. Its phenolic and amino functional groups further contribute to its versatility in synthetic applications.

In recent years, the demand for fluorinated compounds like 4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential as an intermediate for targeted therapies, including kinase inhibitors and GPCR modulators. The compound’s CAS No. 2229417-36-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or reductive amination techniques. Its trifluoropropyl moiety is a key focus for optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) in drug candidates. This aligns with the growing trend of AI-driven molecular design, where computational tools predict fluorination effects on drug efficacy.

From an industrial perspective, CAS No. 2229417-36-9 is often discussed in the context of green chemistry and cost-effective scaling. Manufacturers are exploring continuous flow synthesis to improve yield and reduce waste, addressing environmental concerns raised by regulatory bodies. The compound’s methoxyphenol segment also opens doors to applications in antioxidant formulations, a hot topic in nutraceutical and cosmetic industries.

Analytical characterization of 4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol typically employs HPLC-MS and NMR spectroscopy, ensuring high purity for research use. Its stability under various pH conditions makes it suitable for formulation development, another area of high user interest. Searches for "fluorinated phenol derivatives" and "amino-trifluoropropyl applications" have spiked, indicating broader market curiosity.

In summary, 4-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol (CAS No. 2229417-36-9) exemplifies the intersection of advanced synthetic chemistry and applied life sciences. Its role in next-generation therapeutics and material science continues to evolve, supported by robust scientific inquiry and industrial innovation.